Cas no 2757902-09-1 (1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine)

1-{4-Ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine is a bicyclic amine derivative featuring a constrained azabicyclic scaffold, which imparts structural rigidity and potential stereochemical control in synthetic applications. The presence of the ethyl substituent at the 4-position enhances lipophilicity, while the primary amine functionality offers versatility for further derivatization. This compound is of interest in medicinal chemistry and catalysis due to its unique ring strain and nitrogen-containing framework, which may influence binding affinity or reactivity. Its compact bicyclic structure also suggests potential utility in the design of conformationally restricted pharmacophores or chiral auxiliaries. Handling should follow standard safety protocols for amine-containing compounds.
1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine structure
2757902-09-1 structure
Product name:1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine
CAS No:2757902-09-1
MF:C8H16N2
MW:140.226041793823
CID:5627986
PubChem ID:165753993

1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
    • EN300-28317847
    • 2757902-09-1
    • 1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine
    • Inchi: 1S/C8H16N2/c1-2-7-3-8(4-7,5-9)10-6-7/h10H,2-6,9H2,1H3
    • InChI Key: ZCOWYDTWYPKXKG-UHFFFAOYSA-N
    • SMILES: N1CC2(CC)CC1(CN)C2

Computed Properties

  • Exact Mass: 140.131348519g/mol
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38Ų
  • XLogP3: 0

1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28317847-5.0g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1 95.0%
5.0g
$3273.0 2025-03-19
Enamine
EN300-28317847-10.0g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1 95.0%
10.0g
$4852.0 2025-03-19
Enamine
EN300-28317847-0.25g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1 95.0%
0.25g
$1038.0 2025-03-19
Enamine
EN300-28317847-2.5g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1 95.0%
2.5g
$2211.0 2025-03-19
Enamine
EN300-28317847-10g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1
10g
$4852.0 2023-09-07
Enamine
EN300-28317847-1.0g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1 95.0%
1.0g
$1129.0 2025-03-19
Enamine
EN300-28317847-0.05g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1 95.0%
0.05g
$948.0 2025-03-19
Enamine
EN300-28317847-0.1g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1 95.0%
0.1g
$993.0 2025-03-19
Enamine
EN300-28317847-0.5g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1 95.0%
0.5g
$1084.0 2025-03-19
Enamine
EN300-28317847-1g
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
2757902-09-1
1g
$1129.0 2023-09-07

1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine Related Literature

Additional information on 1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine

Comprehensive Overview of 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2757902-09-1)

The compound 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2757902-09-1) is a specialized bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique azabicyclo structure and functional groups make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive molecules targeting neurotransmitter systems.

In recent years, the demand for novel heterocyclic compounds like 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine has surged due to their versatility in medicinal chemistry. This compound's azabicyclic scaffold is often explored for its ability to enhance binding affinity and selectivity in drug-receptor interactions. Its ethyl-substituted moiety further contributes to its lipophilicity, a critical factor in optimizing pharmacokinetic properties. These attributes align with current trends in precision medicine and targeted drug delivery, which dominate modern pharmaceutical discourse.

The synthesis of CAS No. 2757902-09-1 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for pharmaceutical intermediates.

From a commercial perspective, 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine is often sought after by contract research organizations (CROs) and biotech startups focusing on neurodegenerative diseases and psychiatric disorders. Its relevance to Alzheimer's disease and Parkinson's disease research has been highlighted in several preclinical studies, though clinical applications remain under investigation. This aligns with frequent search queries such as "new CNS drug candidates 2024" and "azabicyclic compounds in neurology," indicating strong public and academic interest.

Safety and handling protocols for CAS No. 2757902-09-1 adhere to general laboratory guidelines for amine derivatives. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) is recommended during handling. Storage conditions typically involve anhydrous environments to prevent degradation, a detail frequently queried by procurement specialists in pharmaceutical supply chains.

In summary, 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine represents a promising scaffold in modern drug development, bridging gaps between chemical innovation and therapeutic needs. Its intersection with trending topics like AI-driven drug design and fragment-based screening further cements its relevance in contemporary research landscapes.

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